Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate

• IUPAC Name: lithium;4-methoxy-6-methylpyridine-3-sulfinate
• InChI: InChI=1S/C7H9NO3S.Li/c1-5-3-6(11-2)7(4-8-5)12(9)10;/h3-4H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key: HNUCZGAXYZVRHU-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=CC(=C(C=N1)S(=O)[O-])OC
• Molecular Formula: C7H8LiNO3S
• Molecular Weight: 193.2 g/mol

Description

Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate is a chemical compound with the molecular formula C8H9LiNO3S. It is commonly referred to as LiMS or LiMPS. This compound is used in scientific research for its potential therapeutic applications in treating various neurological disorders such as bipolar disorder, depression, and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate is not fully understood. However, it is believed to work by modulating various signaling pathways in the brain. One study found that LiMS can activate the Wnt/β-catenin signaling pathway, which is involved in neuroprotection and neurogenesis. LiMS has also been shown to inhibit GSK-3β, an enzyme that is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate has been shown to have several biochemical and physiological effects. It can increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. LiMS has also been shown to increase the levels of acetylcholine, a neurotransmitter that is involved in learning and memory. Additionally, LiMS has been shown to decrease the levels of inflammatory cytokines, which are involved in neuroinflammation and neuronal cell death.

Advantages and Limitations for Lab Experiments

One advantage of using Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate in lab experiments is its relatively high stability. It is also relatively easy to synthesize and has a high yield. However, one limitation is that it has not been extensively studied in vivo, and its potential side effects and toxicity are not well understood.

Future Directions

There are several future directions for the study of Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate. One direction is to further investigate its potential therapeutic applications in treating neurological disorders such as bipolar disorder, depression, and Alzheimer's disease. Another direction is to study its potential side effects and toxicity in vivo. Additionally, further research is needed to fully understand its mechanism of action and how it modulates various signaling pathways in the brain.

Synthesis Methods

The synthesis of Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate involves the reaction of 4-methoxy-6-methylpyridine-3-sulfinic acid with Lithium hydroxide monohydrate in water. This reaction forms Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate as a white crystalline solid. The yield of this reaction is typically high, and the compound is relatively stable.

Scientific Research Applications

Lithium(1+) ion 4-methoxy-6-methylpyridine-3-sulfinate has been studied for its potential therapeutic applications in treating various neurological disorders. One study found that LiMS has neuroprotective effects and can prevent neuronal cell death in vitro. Another study found that LiMS can improve cognitive function in mice with Alzheimer's disease. LiMS has also been studied for its potential use in treating bipolar disorder, as it has been shown to stabilize mood and prevent manic episodes.